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An In-Depth Technical Guide to Anilinium Nitrate in Aromatic Amine Chemistry

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of anilinium nitrate, a

fundamental salt in aromatic amine chemistry. It details the compound's physicochemical

properties, synthesis, and structural characteristics, with a strong emphasis on its

spectroscopic signature and the non-covalent interactions that define its solid state. A

significant portion of this paper is dedicated to the critical role of the anilinium cation as an

intermediate in the electrophilic nitration of aniline, a reaction of paramount importance in the

synthesis of various industrial chemicals and pharmaceutical precursors. Detailed experimental

protocols, quantitative data, and mechanistic diagrams are provided to serve as a practical

resource for professionals in organic synthesis and drug development.

Physicochemical Properties
Anilinium nitrate (C₆H₅NH₃⁺NO₃⁻) is the salt formed from the acid-base reaction between

aniline, a weak base, and nitric acid, a strong acid.[1] Its properties are largely defined by the

ionic interaction between the anilinium cation and the nitrate anion. A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Anilinium Nitrate
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Property Value Reference(s)

CAS Number 542-15-4 [1][2]

Molecular Formula C₆H₈N₂O₃ [2][3]

Molar Mass 156.14 g/mol [2][3]

Melting Point ~190°C (estimate) [2]

Boiling Point ~280.35°C (estimate) [2]

Density 1.3560 g/cm³ [2]

Appearance Crystalline solid [4]

| InChI Key | GUQAPPPKAMUNSP-UHFFFAOYSA-N |[3] |

Synthesis and Experimental Protocols
The most direct method for preparing anilinium nitrate is through the protonation of aniline's

amino group with nitric acid.[1] This exothermic reaction requires careful temperature control to

prevent undesired oxidative side reactions.[1]

Experimental Protocol: Synthesis of Anilinium Nitrate
This protocol outlines a standard laboratory procedure for the synthesis of anilinium nitrate.[1]

[5]

Reagents and Materials:

Aniline (C₆H₅NH₂)

Dilute Nitric Acid (HNO₃)

Deionized Water

Ice Bath

Stirring apparatus
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Filtration apparatus

Procedure:

Dissolution of Aniline: Dissolve pure aniline in a suitable amount of deionized water in a

beaker. Gentle heating may be applied to aid dissolution.[1][5]

Reaction: Place the aniline solution in an ice bath and cool to 0-5°C with constant stirring.[5]

Acid Addition: Slowly add dilute nitric acid to the cold aniline solution dropwise, ensuring the

temperature does not rise above the recommended range.[1][5] The reaction is as follows:

C₆H₅NH₂ + HNO₃ → C₆H₅NH₃⁺NO₃⁻.[1]

Crystallization: Anilinium nitrate will begin to crystallize out of the solution. Continue stirring in

the ice bath for an additional 30 minutes to ensure complete precipitation.

Isolation: Isolate the crystalline product by vacuum filtration, washing the crystals with a

small amount of ice-cold water to remove any unreacted starting materials.

Purification: For high-purity samples, the product can be further purified by recrystallization

from a water-ethanol mixture.[1]

Drying: Dry the purified crystals under vacuum to obtain the final product.

Diagram 1: General workflow for the synthesis of anilinium nitrate.

Structural and Spectroscopic Characterization
The solid-state structure of anilinium nitrate is a well-ordered crystalline lattice maintained by

strong electrostatic forces and an extensive network of hydrogen bonds.[1][6]

Crystal Structure and Intermolecular Interactions
The crystal structure consists of alternating layers of organic anilinium cations and inorganic

nitrate anions.[6] The most significant feature is the robust, three-dimensional network of

intermolecular hydrogen bonds, primarily of the N-H···O type.[1] These bonds form between the

hydrogen atoms of the anilinium cation's ammonium group (-NH₃⁺) and the oxygen atoms of
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the nitrate anion.[1] C-H···O interactions and π-stacking of the phenyl rings also contribute to

the stability of the supramolecular assembly.[1]

Diagram 2: Intermolecular forces stabilizing the anilinium nitrate crystal.

Vibrational Spectroscopy
Fourier Transform Infrared (FTIR) and Raman spectroscopy are powerful tools for

characterizing anilinium nitrate. The resulting spectra are a composite of the vibrational modes

of the anilinium cation and the nitrate anion.[1] Key assignments, supported by Density

Functional Theory (DFT) calculations, are summarized in Table 2. The N-H stretching vibrations

are typically observed in the high-frequency region, while aromatic C-H stretches appear above

3000 cm⁻¹.[1]

Table 2: Selected Vibrational Frequencies (cm⁻¹) for Anilinium Nitrate

Assignment
IR
(Experimental)

Raman
(Experimental)

DFT
(Calculated)

Reference(s)

C-H Stretch 3108 - 2970 - 3109 - 2831

Ring Breathing 1005 1004 1003

NO₃⁻ Stretch

(antisym)
1340 1344 1356, 1310 [4]

NO₃⁻ Stretch

(sym)
1038, 1031 1035 974 [4]

| NO₃⁻ Deformation | 749, 620 | 750 | 739, 680, 654 | |

Structural Parameters
Computational studies using DFT and Hartree-Fock (HF) methods have been employed to

calculate the molecular geometry of anilinium nitrate, which shows good agreement with

experimental data from X-ray diffraction.[4]

Table 3: Selected Bond Lengths (Å) and Angles (°) for Anilinium Nitrate
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Parameter DFT (Calculated) Experimental Reference(s)

C-N Bond Length 1.4988 Å 1.4662 Å

N-H Bond Lengths 1.008 - 1.0087 Å -

C-N-H Angles 110.4 - 110.8° -

| H-N-H Angles | 108.2 - 108.4° | - | |

Role in Aromatic Amine Nitration
While anilinium nitrate can be isolated as a stable salt, the formation of the anilinium ion in situ

is a critical mechanistic consideration during the electrophilic aromatic substitution of aniline,

particularly under strong acidic conditions as used in nitration.

The Challenge of Direct Nitration
Direct nitration of aniline using a standard mixture of concentrated nitric acid and sulfuric acid is

problematic.[7] The strongly acidic medium protonates the basic amino group, converting it into

the anilinium ion (-NH₃⁺).[8][9] The -NH₂ group is a powerful activating, ortho-, para-directing

group due to the delocalization of its lone pair of electrons into the benzene ring.[9] However,

the protonated -NH₃⁺ group has no lone pair to donate and exerts a strong electron-

withdrawing inductive effect (-I effect), which deactivates the ring and directs the incoming

electrophile (the nitronium ion, NO₂⁺) to the meta position.[10] This leads to a complex mixture

of products, including a significant amount of the meta-isomer and tarry oxidation byproducts.

[7][8]

Table 4: Typical Product Distribution in the Direct Nitration of Aniline

Product Yield Directing Group Reference(s)

p-Nitroaniline 51%
-NH₂ (ortho, para-
director)

[7][8][9]

m-Nitroaniline 47% -NH₃⁺ (meta-director) [7][8]

| o-Nitroaniline | 2% | -NH₂ (ortho, para-director) |[8][9] |
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Diagram 3: Logical flow of aniline nitration in a strong acidic medium.

Control Strategy: Use of a Protecting Group
To achieve selective synthesis of the desired para-nitroaniline, the highly activating nature of

the amino group must be moderated.[7] This is accomplished by protecting the -NH₂ group via

acetylation with acetic anhydride to form acetanilide.[11] The resulting acetamido group (-

NHCOCH₃) is still an ortho-, para-director but is significantly less activating than the amino

group. This moderation prevents oxidation and disubstitution while sterically hindering the ortho

positions, favoring the formation of the para-isomer.[9] The nitro group is introduced, and the

protecting acetyl group is then removed by hydrolysis to yield the final product.[12]

Diagram 4: Workflow for the selective synthesis of p-nitroaniline.

Relevance in Drug Development
Aniline and its derivatives are versatile starting materials for the synthesis of dyes, polymers,

and other industrial chemicals.[13][14] In the pharmaceutical industry, the aniline scaffold is

present in numerous drugs. Aniline is used as an intermediate in the production of

pharmaceuticals like sulfa drugs.[15] The nitration of protected anilines is a key step in

synthesizing precursors for more complex molecular targets. However, the aniline moiety itself

can present challenges in drug development, including metabolic instability and potential

toxicity. Consequently, medicinal chemists often explore the replacement of the aniline group to

optimize a drug candidate's pharmacological profile, enhancing properties like bioavailability,

solubility, and receptor selectivity. Understanding the chemistry of aniline and its salts, like

anilinium nitrate, is therefore fundamental for professionals engaged in the synthesis and

modification of these important compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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